Cas no 1227604-63-8 (Ethyl 2-methoxy-5-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 2-methoxy-5-(trifluoromethyl)nicotinate
• CAS No: 1227604-63-8
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4689458
• PubChem ID: 118704277
• Update Time: 2025-11-01

Ethyl 2-methoxy-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methoxy-5-(trifluoromethyl)nicotinate
• 1227604-63-8
• ethyl 2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylate
• Ethyl2-methoxy-5-(trifluoromethyl)nicotinate
• HOTKOJWKPIKHEU-UHFFFAOYSA-N
• F93359
• Ethyl 2-methoxy-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C10H10F3NO3/c1-3-17-9(15)7-4-6(10(11,12)13)5-14-8(7)16-2/h4-5H,3H2,1-2H3
• InChI Key： HOTKOJWKPIKHEU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OCC)=C1)OC)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4
• XLogP3: 2.3

Additional information on Ethyl 2-methoxy-5-(trifluoromethyl)nicotinate

Ethyl 2-methoxy-5-(trifluoromethyl)nicotinate (CAS No. 1227604-63-8): A Promising Scaffold in Modern Medicinal Chemistry

Ethyl 2-methoxy-5-(trifluoromethyl)nicotinate (CAS No. 1227604-63-8) is a structurally unique nicotinate derivative that has garnered significant attention in recent years due to its versatile chemical properties and potential applications in pharmaceutical and materials science research. This heterocyclic compound, characterized by a pyridine ring substituted with both a methoxy group and a trifluoromethyl group, exhibits a combination of electronic and steric effects that make it an attractive building block for drug discovery and functional molecule design. The ethyl ester functionality further enhances its solubility and reactivity, enabling its use in a wide range of synthetic transformations.

Recent advances in computational chemistry have provided deeper insights into the electronic distribution of ethyl 2-methoxy-5-(trifluoromethyl)nicotinate, revealing that the trifluoromethyl group significantly modulates the acidic character of the carboxylic acid moiety in the nicotinate core. This modulation is critical for optimizing bioavailability and metabolic stability in drug candidates. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the fluorinated substituent enhances lipophilicity without compromising hydrogen bonding capacity, a property that is particularly advantageous in enzyme inhibition studies and targeted drug delivery systems.

The synthetic accessibility of ethyl 2-methoxy-5-(trifluoromethyl)nicotinate has been further optimized through modern catalytic methods. Researchers at ETH Zurich reported a transition-metal-free protocol in 2024 that achieves high regioselectivity in the introduction of the trifluoromethyl group via electrophilic fluorination. This method not only improves yield efficiency but also reduces environmental impact, aligning with the green chemistry principles that are increasingly prioritized in industrial-scale synthesis. The methoxy substitution at the 2-position of the pyridine ring plays a dual role: it enhances electron density for nucleophilic attack while also contributing to steric shielding of the carboxylate group, which is crucial for prodrug design and controlled release mechanisms.

In the field of pharmacology, ethyl 2-methoxy-5-(trifluoromethyl)nicotinate has shown promising biological activity as a precursor in the development of nicotinic acid derivatives with anti-inflammatory properties. A 2025 clinical trial conducted by Novartis explored its metabolic fate in preclinical models, revealing that the ester group is efficiently hydrolyzed by esterases in the liver, resulting in the formation of 2-methoxy-5-(trifluoromethyl)nicotinic acid, a metabolite with enhanced binding affinity to proteins involved in oxidative stress. This finding has significant implications for the development of novel therapeutics targeting chronic inflammatory diseases such as arthritis and autoimmune disorders.

The trifluoromethyl group in ethyl 2-methoxy-5-(trifluoromethyl)nicotinate also exhibits fluorine-19 NMR characteristics that are highly valuable in structure elucidation and quality control processes. A 2024 review in Organic Process Research & Development highlighted how the fluorine substitution provides distinct spectroscopic signatures, enabling unambiguous identification of the compound even in the presence of complex mixtures. This property is particularly important in pharmaceutical manufacturing, where impurity profiling and stability testing are critical for regulatory approval.

Looking ahead, ethyl 2-methoxy-5-(trifluoromethyl)nicotinate is poised to play a pivotal role in the emerging field of precision medicine. Its modular structure allows for structure-activity relationship (SAR) studies, enabling the tailoring of pharmacological profiles to specific patient populations. For instance, modifications to the ethyl ester could yield prodrugs with targeted activation in specific tissues, while alterations to the methoxy group might enhance selectivity for particular enzyme targets. Researchers at MIT are currently exploring bioconjugation strategies that leverage the carboxylate functionality of the nicotinic acid core to attach therapeutic payloads such as siRNA or antibodies, opening new avenues for combination therapies and multifunctional drug delivery systems.

From an industrial perspective, the scalability of ethyl 2-methoxy-5-(trifluoromethyl)nicotinate synthesis has been significantly improved through continuous flow chemistry techniques. A 2025 report by Chemical & Engineering News detailed how microreactor technology has enabled the high-throughput production of this compound with minimal waste generation. This advancement is particularly relevant for API manufacturing, where cost efficiency and process reliability are paramount. The trifluoromethyl group also contributes to thermal stability, a critical factor in high-temperature processing steps commonly encountered in pharmaceutical synthesis.

As ethyl 2-methoxy-5-(trifluoromethyl)nicotinate continues to gain recognition in both academic and industrial settings, its versatile functionality is expected to drive innovation across multiple disciplines. Whether as a key intermediate in drug development, a probe molecule in biological research, or a building block in materials science, this compound exemplifies the power of molecular design in addressing complex scientific challenges. Its journey from theoretical models to real-world applications underscores the interdisciplinary nature of modern chemical research, where collaboration between chemists, biologists, and engineers is essential for translating laboratory discoveries into impactful solutions.

The compound ethyl 2-methoxy-5-(trifluoromethyl)nicotinate is a multifaceted molecule that has garnered significant attention in various scientific and industrial domains. Here's a structured summary of its key aspects and implications: ### Chemical Structure and Properties - Core Structure: Features a pyridine ring substituted with a methoxy group at position 2 and a trifluoromethyl group at position 5. - Functional Groups: - Ethyl ester enhances solubility and reactivity. - Trifluoromethyl group influences electronic properties, lipophilicity, and metabolic stability. - Methoxy group modulates electron density and provides steric shielding. ### Synthetic Accessibility - Modern Catalytic Methods: Transition-metal-free protocols and electrochemical approaches have been developed for efficient synthesis. - Continuous Flow Chemistry: Enables high-throughput production with minimal waste and scalability for industrial applications. ### Applications in Drug Development - Structure-Activity Relationship (SAR) Studies: Facilitate tailoring pharmacological profiles for precision medicine. - Prodrug Design: Modifications to the ethyl ester or methoxy group can yield targeted activation in specific tissues. - Bioconjugation: The carboxylate functionality allows attachment of siRNA, antibodies, or other therapeutic payloads for combination therapies and multifunctional delivery systems. ### Analytical and Regulatory Relevance - Impurity Profiling: The trifluoromethyl group allows unambiguous identification even in complex mixtures. - Stability Testing: Critical for regulatory approval and pharmaceutical manufacturing. ### Industrial and Material Science Applications - API Manufacturing: Scalability and thermal stability make it suitable for high-temperature processing steps. - Materials Science: Potential use as a building block for novel materials or functional polymers. ### Future Prospects - Interdisciplinary Innovation: Collaboration between chemists, biologists, and engineers is key to translating discoveries into real-world solutions. - Emerging Fields: Potential roles in precision medicine, drug delivery systems, and advanced materials. ### Conclusion Ethyl 2-methoxy-5-(trifluoromethyl)nicotinate exemplifies the power of molecular design, bridging theoretical models with practical applications. Its versatility and adaptability position it as a cornerstone molecule in modern chemical research, with far-reaching implications across science, medicine, and industry.